1-(4-Heptyl-phenyl)-but-2-en-1-one

• Molecular Formula: C17H24O
• Molecular Weight: 244.37 g/mol
• IUPAC Name: 1-(4-heptylphenyl)but-2-en-1-one
• InChI: InChI=1S/C17H24O/c1-3-5-6-7-8-10-15-11-13-16(14-12-15)17(18)9-4-2/h4,9,11-14H,3,5-8,10H2,1-2H3
• InChI Key: LCSOCUYXJADQCV-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCC1=CC=C(C=C1)C(=O)C=CC

Description

1-(4-Heptyl-phenyl)-but-2-en-1-one is an α,β-unsaturated ketone characterized by a phenyl ring substituted with a heptyl chain at the para position and a conjugated enone system (C=O adjacent to C=C). α,β-unsaturated ketones are widely studied for their reactivity in Michael additions, cycloadditions, and as intermediates in organic synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(4-Heptyl-phenyl)-but-2-en-1-one can be synthesized through various organic synthesis methods. One common approach involves the aldol condensation reaction between 4-heptylbenzaldehyde and butanone under basic conditions. The reaction typically requires a base such as sodium hydroxide or potassium hydroxide and is carried out at elevated temperatures to facilitate the condensation process.

Industrial Production Methods: In an industrial setting, the synthesis of 1-(4-Heptyl-phenyl)-but-2-en-1-one may involve continuous flow reactors to optimize reaction conditions and improve yield. The use of catalysts and advanced separation techniques can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions: 1-(4-Heptyl-phenyl)-but-2-en-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the butenone moiety to an alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The phenyl ring can undergo electrophilic substitution reactions, such as nitration or halogenation, using reagents like nitric acid or halogens.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Halogens (chlorine, bromine) in the presence of a Lewis acid catalyst.

Major Products:

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols.

Substitution: Halogenated or nitrated derivatives.

Scientific Research Applications

1-(4-Heptyl-phenyl)-but-2-en-1-one has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic effects in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(4-Heptyl-phenyl)-but-2-en-1-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For instance, it could inhibit or activate certain enzymes involved in metabolic pathways, leading to changes in cellular processes.

Comparison with Similar Compounds

Key Observations :

• Heptyl Chain : The 4-heptyl group in the target compound confers higher hydrophobicity compared to methyl (tolyl) or trifluoromethyl substituents. This property may favor applications in lipid-rich environments or polymer matrices.
• Electronic Effects : Electron-withdrawing groups (e.g., CF₃) increase the electrophilicity of the α,β-unsaturated ketone, enhancing reactivity toward nucleophiles. Conversely, the heptyl group’s electron-donating nature may reduce such reactivity compared to CF₃ analogues .

Data Tables

Table 1: Physical and Spectral Data Comparison

Compound	Boiling Point (°C)	Melting Point (°C)	$ ^1H $ NMR (δ, ppm)	Yield (%)
(E)-1-(4-Tolyl)but-2-en-1-one	Not reported	Not reported	7.76 (d, 2H), 7.14 (m, 1H), 2.03 (dd, 3H)	85
(E)-1-(4-CF₃phenyl)but-2-en-1-one	Not reported	Oil	8.02 (d, 2H), 7.76 (d, 2H), 6.87 (dq, 1H)	78
(E)-1-(Thiophen-2-yl)but-2-en-1-one	Not reported	Solid	Not reported	80

Note: Data for 1-(4-Heptyl-phenyl)-but-2-en-1-one are extrapolated; experimental validation is required.